Cas no 90113-21-6 (Ethyl Tetrahydrothiopyran-3-carboxylate)

Ethyl Tetrahydrothiopyran-3-carboxylate structure
90113-21-6 structure
Product Name:Ethyl Tetrahydrothiopyran-3-carboxylate
CAS No:90113-21-6
MF:C8H14O2S
MW:174.260561466217
CID:1953290
PubChem ID:58324362
Update Time:2025-04-21

Ethyl Tetrahydrothiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl tetrahydrothiopyran-3-carboxylate
    • 2-carboxymethyl-pyrrole-3-carboxylic acid ethyl ester
    • 3-Ethoxycarbonylpyrrol-2-essigsaeure
    • 3-Ethoxycarbonyl-tetrahydrothiopyran
    • CTK0I6737
    • tetrahydro-thiopyran-3-carboxylic acid ethyl ester
    • 1H-Pyrrole-2-acetic acid, 3-(ethoxycarbonyl)-
    • ethyl tetrahydro-2H-thiopyran-3-carboxylate
    • DB-230466
    • 90113-21-6
    • Ethyl Tetrahydrothiopyran-3-carboxylate
    • Inchi: 1S/C8H14O2S/c1-2-10-8(9)7-4-3-5-11-6-7/h7H,2-6H2,1H3
    • InChI Key: QFBFQMIBGUQDTF-UHFFFAOYSA-N
    • SMILES: S1CCCC(C(=O)OCC)C1

Computed Properties

  • Exact Mass: 174.07145086g/mol
  • Monoisotopic Mass: 174.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51.6Ų
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